N-Butyl-4-(pyrazin-2-YL)piperazine-1-carbothioamide

• CAS No.: 89007-54-5
• Molecular Formula: C13H21N5S
• Molecular Weight: 279.41 g/mol
• IUPAC Name: N-butyl-4-pyrazin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H21N5S/c1-2-3-4-16-13(19)18-9-7-17(8-10-18)12-11-14-5-6-15-12/h5-6,11H,2-4,7-10H2,1H3,(H,16,19)
• InChI Key: QNWSYBIQCYIDIG-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)N1CCN(CC1)C2=NC=CN=C2

Description

N-Butyl-4-(pyrazin-2-YL)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C13H21N5S and its molecular weight is 279.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.92 g. of 1-(2-pyrazinyl)piperazine in 80 ml. of anhydrous ether is added a solution of 3.45 g. of n-butyl isothiocyanate in 50 ml. of anhydrous ether, dropwise during 5 minutes. The mixture is stirred for 30 minutes and the resulting solid is collected and dissolved in 50 ml. of ethanol. Cooling and the addition of 2 ml. of water gives 4.96 g. of the desired product as white crystals, m.p. 97.5°-98.5° C.